Cas no 76470-03-6 (2-(2-oxoethyl)-1-Pyrrolidinecarboxylic acid methyl ester)

76470-03-6 structure
Product name:2-(2-oxoethyl)-1-Pyrrolidinecarboxylic acid methyl ester
2-(2-oxoethyl)-1-Pyrrolidinecarboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-(2-oxoethyl)-1-Pyrrolidinecarboxylic acid methyl ester
- methyl 2-(2-oxoethyl)pyrrolidine-1-carboxylate
- DTXSID90824434
- 76470-03-6
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- Inchi: InChI=1S/C8H13NO3/c1-12-8(11)9-5-2-3-7(9)4-6-10/h6-7H,2-5H2,1H3
- InChI Key: BPNYEKXCWRKZAB-UHFFFAOYSA-N
- SMILES: COC(=O)N1CCCC1CC=O
Computed Properties
- Exact Mass: 171.08954328g/mol
- Monoisotopic Mass: 171.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 46.6Ų
2-(2-oxoethyl)-1-Pyrrolidinecarboxylic acid methyl ester Related Literature
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Shailesh Nagarkar,Taco Nicolai,Christophe Chassenieux,Ashish Lele Phys. Chem. Chem. Phys., 2010,12, 3834-3844
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Matthias Bauer,Christoph Gastl Phys. Chem. Chem. Phys., 2010,12, 5575-5584
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Deshetti Jampaiah,Katie M. Tur,Samuel J. Ippolito,Ylias M. Sabri,James Tardio,Suresh K. Bhargava,Benjaram M. Reddy RSC Adv., 2013,3, 12963-12974
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Sushant Kumar Behera,Pritam Deb Phys. Chem. Chem. Phys., 2020,22, 19139-19146
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Siyu Ruan,Lin Wang,Yunliang Li,Peiyu Li,Yuhan Ren,Ruichang Gao,Haile Ma Food Funct., 2021,12, 1232-1240
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